Cas no 435341-97-2 (1-(4-Ethylbenzyl)piperazine Hydrochloride)

• Product Name: 1-(4-Ethylbenzyl)piperazine Hydrochloride
• CAS No: 435341-97-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 928994
• PubChem ID: 769677
• Update Time: 2025-04-19

1-(4-Ethylbenzyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethyl-benzyl)-piperazine
• 1-(4-Ethylbenzyl)piperazine
• 1-[(4-ethylphenyl)methyl]piperazine
• 1-(4-ethyl-benzyl)piperazine
• 1-(4-ethyl-benzyl)-piperazine hydrochloride
• AC1LGEE6
• ST061469
• SureCN2927387
• TimTec1_007171
• HMS1554F21
• AKOS000548301
• MFCD03701709
• 340759-26-4
• STK488100
• BAS 04443804
• EN300-370771
• DTXSID30354341
• 435341-97-2
• SCHEMBL2927387
• 1-(4-Ethylbenzyl)piperazine Hydrochloride

• MDL： MFCD03701709
• Inchi： InChI=1S/C13H20N2/c1-2-12-3-5-13(6-4-12)11-15-9-7-14-8-10-15/h3-6,14H,2,7-11H2,1H3
• InChI Key： FUHWWXRPMBXPNY-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)CN2CCNCC2

Computed Properties

• Exact Mass: 204.16300
• Monoisotopic Mass: 206.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21

Experimental Properties

• Boiling Point: 307.1°C at 760 mmHg
• Flash Point: 121.6°C
• PSA: 15.27000
• LogP: 1.92090

1-(4-Ethylbenzyl)piperazine Hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines